[3-(1-methyl-1H-pyrazol-4-yl)-quinolin-6-yl]-acetic acid hydrazide

• Molecular Formula: C15H15N5O
• Molecular Weight: 281.31 g/mol
• IUPAC Name: 2-[3-(1-methylpyrazol-4-yl)quinolin-6-yl]acetohydrazide
• InChI: InChI=1S/C15H15N5O/c1-20-9-13(8-18-20)12-6-11-4-10(5-15(21)19-16)2-3-14(11)17-7-12/h2-4,6-9H,5,16H2,1H3,(H,19,21)
• InChI Key: ONFNSIFOLZUMAG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=C3C=CC(=CC3=C2)CC(=O)NN

Description

[3-(1-methyl-1H-pyrazol-4-yl)-quinolin-6-yl]-acetic acid hydrazide is a useful research compound. Its molecular formula is C15H15N5O and its molecular weight is 281.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of [3-(1-Methyl-1H-pyrazol-4-yl)-quinolin-6-yl]-acetic acid methyl ester (8.6 mmols) and hydrazine (80.6 mmols) in methanol (75 mL) was heated at 55° C. for an hour before a second addition of hydrazine (80.6 mmol) was added and the reaction heated 55° C. for a further 16 hours After such time the mixture was cooled to 0° C. and the resulting precipitate collected via filtration and washed with cold methanol and dried to return the title compound as a white solid (1.74 g, 70%). 1H NMR 500 MHz (DMSO-d6): ES-MS m/z: 282 (M+H+).